Cas no 14815-59-9 (Cyclohexanaminium 4-(1-(4-hydroxyphenyl)-3-oxo-1,3-dihydroisobenzofuran-1-yl)phenyl phosphate)

• Product Name: Cyclohexanaminium 4-(1-(4-hydroxyphenyl)-3-oxo-1,3-dihydroisobenzofuran-1-yl)phenyl phosphate
• CAS No: 14815-59-9
• MF: C₃₂H₄₁N₂O₇P
• MW: 596.650910139084
• MDL: MFCD00070132
• CID: 49934
• PubChem ID: 24898702
• Update Time: 2025-05-24

Cyclohexanaminium 4-(1-(4-hydroxyphenyl)-3-oxo-1,3-dihydroisobenzofuran-1-yl)phenyl phosphate Chemical and Physical Properties

Names and Identifiers

• Cyclohexanaminium 4-(1-(4-hydroxyphenyl)-3-oxo-1,3-dihydroisobenzofuran-1-yl)phenyl phosphate
• Phenolphthalein Monophosphate Bis (Cyclo-Hexylamine) Salt
• PHENOLPHTHALEIN MONOPHOSPHATE DICYCLOHEXYLAMMONIUM SALT
• Phenolphthalein monophosphate bis(cyclohexylammonium) salt
• Cyclohexanaminium 4-(1-(4-hydroxyphenyl)
• Phenolphthalein monophosphate dicyclohexylamine salt
• PHENOLPHTHALEIN MONOPHOSPHATE BIS(CYCLOHEXYLAMINE)SALT
• PHENOLPHTHALEIN MONOPHOSPHATE DI(CYCLOHEXYLAMMONIUM) SALT
• Dia0002PhenolphthaleinMonophosphateBis(Cyclohexylammonium)S
• -3-oxo-1,3-dihydroisobenzofuran-1-yl)
• PHENOLPHTHALEIN MONOPHOSPHATE DI*(CYCLOH EXYLAMMONIU
• Phenolphthalein monophosphate di(cyclohexylammonium) salt ,90%
• 14815-59-9
• FT-0637144
• MFCD00070132
• PHENOLPHTHALEIN MONOPHOSPHATE, BIS(CYCLOHEXYLAMMONIUM) SALT
• AKOS016010456
• TD8149
• SCHEMBL9506497
• bis(cyclohexanaminium) 4-[1-(4-hydroxyphenyl)-3-oxo-1,3-dihydro-2-benzofuran-1-yl]phenyl phosphate
• DB-042917

• MDL： MFCD00070132
• Inchi： 1S/C20H15O7P.2C6H13N/c21-15-9-5-13(6-10-15)20(18-4-2-1-3-17(18)19(22)26-20)14-7-11-16(12-8-14)27-28(23,24)25;2*7-6-4-2-1-3-5-6/h1-12,21H,(H2,23,24,25);2*6H,1-5,7H2
• InChI Key： HANAZWFQWVNYKU-UHFFFAOYSA-N
• SMILES： P(=O)([O-])([O-])OC1C=CC(=CC=1)C1(C2C=CC(=CC=2)O)C2C=CC=CC=2C(=O)O1.[NH3+]C1CCCCC1.[NH3+]C1CCCCC1

Computed Properties

• Exact Mass: 596.26500
• Monoisotopic Mass: 86.913354
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 42
• Rotatable Bond Count: 4
• Complexity: 0
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Off white powder
• Density: Not available
• Melting Point: Not available
• Boiling Point: 793.4 °C at 760 mmHg
• Flash Point: 793.4 °C at 760 mmHg
• Solubility: methanol: 10 mg/mL, very slightly hazy, colorless
• PSA: 175.14000
• LogP: 7.28220
• Vapor Pressure: Not available

Cyclohexanaminium 4-(1-(4-hydroxyphenyl)-3-oxo-1,3-dihydroisobenzofuran-1-yl)phenyl phosphate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• FLUKA BRAND F CODES：10-21
• Hazardous Material Identification：
• Storage Condition：−20°C
• Risk Phrases：R36/37/38
• Safety Term：S26;S36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphoric acids and derivatives Phosphate esters Aryl phosphates

Additional information on Cyclohexanaminium 4-(1-(4-hydroxyphenyl)-3-oxo-1,3-dihydroisobenzofuran-1-yl)phenyl phosphate

Cyclohexanaminium 4-(1-(4-hydroxyphenyl)-3-oxo-1,3-dihydroisobenzofuran-1-yl)phenyl Phosphate: A Comprehensive Overview

The compound Cyclohexanaminium 4-(1-(4-hydroxyphenyl)-3-oxo-1,3-dihydroisobenzofuran-1-yl)phenyl Phosphate (CAS No. 14815-59-9) is a highly specialized chemical entity with a complex molecular structure. This compound belongs to the class of organophosphates, which are widely recognized for their diverse applications in pharmacology, materials science, and biotechnology. The molecule's unique architecture, featuring a cyclohexanaminium core and a substituted isobenzofuran moiety, makes it a subject of interest in both academic and industrial research.

Recent studies have highlighted the potential of Cyclohexanaminium 4-(1-(4-hydroxyphenyl)-3-oxo-1,3-dihydroisobenzofuran-1-yl)phenyl Phosphate in the field of drug delivery systems. Researchers have demonstrated that the compound's ability to form stable complexes with various biomolecules can enhance the bioavailability of therapeutic agents. This property is particularly significant in the development of targeted drug delivery systems, where precise control over drug release is crucial.

The isobenzofuran moiety within the molecule plays a pivotal role in its pharmacokinetic properties. Isobenzofurans are known for their ability to interact with cellular membranes, facilitating the transport of attached pharmacophores across biological barriers. In the case of Cyclohexanaminium 4-(1-(4-hydroxyphenyl)-3-oxo-1,3-dihydroisobenzofuran-1-yl)phenyl Phosphate, this interaction has been shown to improve the absorption efficiency of drugs in vivo, making it a promising candidate for oral drug delivery.

Another area of active research involving this compound is its application in bioconjugation chemistry. The phosphate group in the molecule serves as an excellent site for covalent attachment to proteins, nucleic acids, and other biomolecules. This functionality has been exploited in the creation of biosensors and diagnostic tools, where precise molecular recognition is essential. Recent advancements in click chemistry have further enhanced the utility of this compound in constructing complex bioconjugates with high specificity.

The cyclohexanaminium core of the molecule contributes significantly to its stability and solubility properties. Cyclohexanaminium ions are known for their amphiphilic nature, which allows them to dissolve effectively in both polar and non-polar solvents. This characteristic makes Cyclohexanaminium 4-(1-(4-hydroxyphenyl)-3-oxo-1,3-dihydroisobenzofuran-1-yl)phenyl Phosphate an ideal candidate for use in emulsion-based formulations and lipid nanoparticles.

In terms of synthesis, the compound can be prepared through a multi-step process involving nucleophilic substitution and cyclization reactions. The integration of green chemistry principles into its synthesis pathway has been a focus of recent research efforts. By utilizing renewable feedstocks and minimizing waste generation, scientists aim to make the production of this compound more sustainable and environmentally friendly.

From a structural perspective, Cyclohexanaminium 4-(1-(4-hydroxyphenyl)-3-oxo-1,3-dihydroisobenzofuran-1-yl)phenyl Phosphate exhibits a high degree of stereochemical complexity. The presence of multiple chiral centers within its framework introduces challenges in its large-scale synthesis but also offers opportunities for enantioselective applications. For instance, enantiomerically pure forms of this compound have shown potential as chiral catalysts in asymmetric synthesis reactions.

The phosphate group at the terminus of the molecule not only enhances its solubility but also imparts ionizable properties that are critical for its interaction with biological systems. In vitro studies have revealed that this group facilitates ion channel modulation, suggesting potential applications in neuropharmacology and ion transport research.

Looking ahead, the versatility of Cyclohexanaminium 4-(1-(4-hydroxyphenyl)-3-oxo-1,3-dihydroisobenzofuran-1-yli phenyl Phosphate positions it as a valuable tool in multiple scientific disciplines. Its ability to serve as both a drug carrier and a molecular scaffold opens new avenues for innovation in pharmaceuticals and biotechnology. As research continues to uncover its full potential, this compound is expected to play an increasingly important role in advancing modern medicine and materials science.